N-(2-methoxybenzyl)cycloheptanamine

• IUPAC Name: N-[(2-methoxyphenyl)methyl]cycloheptanamine
• InChI: InChI=1S/C15H23NO/c1-17-15-11-7-6-8-13(15)12-16-14-9-4-2-3-5-10-14/h6-8,11,14,16H,2-5,9-10,12H2,1H3
• InChI Key: UACFBBABZWCFMY-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1CNC2CCCCCC2
• Molecular Formula: C15H23NO
• Molecular Weight: 233.35 g/mol

Description

N-(2-methoxybenzyl)cycloheptanamine, also known as O-desmethyltramadol, is a synthetic opioid analgesic that is structurally similar to tramadol. It was first synthesized in the 1970s and has been used as a pain reliever in some countries. However, due to its potential for abuse and dependence, it is classified as a controlled substance in many countries.

Mechanism of Action

N-(2-methoxybenzyl)cycloheptanamine acts on the mu-opioid receptor in the brain and spinal cord, producing analgesic effects. It also has some affinity for the serotonin and norepinephrine transporters, which may contribute to its analgesic properties.
Biochemical and Physiological Effects:
This compound has been shown to produce analgesia, sedation, and respiratory depression in animal models. It also has some antitussive effects and may have potential as a cough suppressant.

Advantages and Limitations for Lab Experiments

One advantage of using N-(2-methoxybenzyl)cycloheptanamine in lab experiments is its potency as an analgesic, which allows for the study of pain pathways and mechanisms. However, its potential for abuse and dependence may limit its use in some experiments. Additionally, its effects on respiratory function may require careful monitoring in animal studies.

Future Directions

There are several potential future directions for research on N-(2-methoxybenzyl)cycloheptanamine. One area of interest is its potential as a treatment for neuropathic pain, which is a difficult-to-treat condition that affects millions of people worldwide. Another area of research could focus on the development of novel opioids that have reduced potential for abuse and dependence. Additionally, further studies could investigate the safety and efficacy of this compound in humans.

Synthesis Methods

The synthesis of N-(2-methoxybenzyl)cycloheptanamine involves several steps. The first step is the reduction of tramadol, which is achieved using lithium aluminum hydride or sodium borohydride. The resulting product is then treated with 2-methoxybenzyl chloride to form N-(2-methoxybenzyl)tramadol. The final step involves cyclization of N-(2-methoxybenzyl)tramadol using phosphorus oxychloride to form this compound.

Scientific Research Applications

N-(2-methoxybenzyl)cycloheptanamine has been used in scientific research to study its pharmacological properties and potential therapeutic applications. It has been shown to have analgesic effects in animal models of pain and has been investigated as a potential treatment for neuropathic pain.